Cas no 784163-17-3 (Ethyl 3-bromobenzo[b]thiophene-2-carboxylate)
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate is a brominated heterocyclic ester with significant utility in organic synthesis and pharmaceutical research. Its benzo[b]thiophene core, functionalized with a bromine substituent and an ethyl carboxylate group, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex molecular architectures. The electron-withdrawing carboxylate moiety enhances reactivity in nucleophilic substitution reactions, while the bromine atom provides a handle for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of thiophene-based bioactive molecules. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
784163-17-3 structure
Product Name:Ethyl 3-bromobenzo[b]thiophene-2-carboxylate
CAS No:784163-17-3
MF:C11H9BrO2S
MW:285.16
CID:5077625
Update Time:2025-06-09
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-bromobenzo[b]thiophene-2-carboxylate
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- Inchi: 1S/C11H9BrO2S/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10/h3-6H,2H2,1H3
- InChI Key: RLUIYHRFSJDYFH-UHFFFAOYSA-N
- SMILES: C1C=C2C(C(Br)=C(C(OCC)=O)S2)=CC=1
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KAS-500mg |
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate |
784163-17-3 | 95% | 500mg |
$469.00 | 2025-02-13 | |
| Aaron | AR022KAS-1g |
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate |
784163-17-3 | 95% | 1g |
$624.00 | 2025-02-13 |
Ethyl 3-bromobenzo[b]thiophene-2-carboxylate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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